molecular formula C19H19BrN2O2S B4607304 6-bromo-2-(butylthio)-3-(2-methoxyphenyl)-4(3H)-quinazolinone

6-bromo-2-(butylthio)-3-(2-methoxyphenyl)-4(3H)-quinazolinone

Cat. No.: B4607304
M. Wt: 419.3 g/mol
InChI Key: FPZYRNZEKFVYCO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-bromo-2-(butylthio)-3-(2-methoxyphenyl)-4(3H)-quinazolinone is a useful research compound. Its molecular formula is C19H19BrN2O2S and its molecular weight is 419.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 418.03506 g/mol and the complexity rating of the compound is 502. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

Studies on the synthesis of quinazolinone derivatives, including 6-bromo-2,3-disubstituted 4(3H)-quinazolinones, have been described, highlighting methods for obtaining various derivatives through reactions with phosphorus pentasulfide, alkyl halides, acyl chlorides, and sulfonyl chlorides. These compounds have shown considerable efficiency in antibacterial activities, underscoring their potential as pharmaceutical intermediates (Badr, El-Sherief, & Mahmoud, 1980).

Biological Activities

The biological activities of quinazolinone derivatives extend to various areas, including:

  • Hypolipidemic Activities : Synthesis of quinazolinones with modifications at the 2-position, showing potential in lowering triglyceride and total cholesterol levels. These findings suggest the role of these compounds in managing hyperlipidemia (Kurogi et al., 1996).

  • Analgesic Activities : Certain derivatives have been reported to possess significant analgesic activities, indicating their potential use in pain management (Osarodion, 2023).

  • Anti-inflammatory Properties : The ability of 6-bromo-quinazolinone derivatives to inhibit cyclooxygenase-2 (COX-2) and other inflammatory markers has been evaluated, identifying some derivatives as potent and selective COX-2 inhibitors. This suggests their applicability as novel anti-inflammatory agents (Barone et al., 2014).

  • Anticancer Potential : The synthesis of novel 6-substituted quinazolinone derivatives has been explored for their potential as anticancer agents, particularly targeting the epidermal growth factor receptor (EGFR) and human epidermal growth factor receptor (HER-2) tyrosine kinases. These studies indicate the therapeutic potential of these compounds in cancer treatment (Tsou et al., 2001).

Properties

IUPAC Name

6-bromo-2-butylsulfanyl-3-(2-methoxyphenyl)quinazolin-4-one
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H19BrN2O2S/c1-3-4-11-25-19-21-15-10-9-13(20)12-14(15)18(23)22(19)16-7-5-6-8-17(16)24-2/h5-10,12H,3-4,11H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FPZYRNZEKFVYCO-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCSC1=NC2=C(C=C(C=C2)Br)C(=O)N1C3=CC=CC=C3OC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H19BrN2O2S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

419.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
6-bromo-2-(butylthio)-3-(2-methoxyphenyl)-4(3H)-quinazolinone
Reactant of Route 2
Reactant of Route 2
6-bromo-2-(butylthio)-3-(2-methoxyphenyl)-4(3H)-quinazolinone
Reactant of Route 3
Reactant of Route 3
6-bromo-2-(butylthio)-3-(2-methoxyphenyl)-4(3H)-quinazolinone
Reactant of Route 4
Reactant of Route 4
6-bromo-2-(butylthio)-3-(2-methoxyphenyl)-4(3H)-quinazolinone
Reactant of Route 5
Reactant of Route 5
6-bromo-2-(butylthio)-3-(2-methoxyphenyl)-4(3H)-quinazolinone
Reactant of Route 6
Reactant of Route 6
6-bromo-2-(butylthio)-3-(2-methoxyphenyl)-4(3H)-quinazolinone

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.